Cas no 695-34-1 (Aminopicoline)

• Product Name: Aminopicoline
• CAS No: 695-34-1
• MF: C₆H₈N₂
• MW: 108.141120910645
• MDL: MFCD00006321
• CID: 39577
• PubChem ID: 1533
• Update Time: 2026-01-26

Aminopicoline Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyridin-2-amine
• 2-Amino-4-methylpyridine
• 4-methyl-2-pyridylamine
• 2-Amino-4-picoline
• 2-amino-4-Me-pyridine
• 2-amino-4-methyl-pyridine
• 2-Amino-4-meyhylpyrimidine
• 2-Pyridinamine,4-methyl
• 4-Methyl-2-aminopyridine
• 4-methyl-pyridin-2-ylamine
• 4-PICOLINE,2-AMINO
• Ascensil
• α-AMino-γ-picoline
• Aminopicoline
• Q24755764
• alpha-Amino-gamma-picoline
• 4-METHYLPYRIDIN-2-AMINE, 6
• SCHEMBL25153
• EINECS 211-780-9
• NSC 6972
• 2-Pyridinamine, 4-methyl-
• BCP05096
• STR00701
• NSC-6972
• AB2620
• 4M2AP
• 4-PICOLINE, 2-AMINO-
• MFCD00006321
• Tox21_301597
• VMI 20-4
• RIFAXIMIN IMPURITY A [EP IMPURITY]
• 4-methyl-2-amino-pyridine
• CHEMBL40833
• SR-01000597673-1
• FT-0611119
• AMINO-4-METHYLPYRIDINE, 2-
• NSC-1490
• SB75552
• NSC6972
• UNII-394N1Z644H
• Z203045032
• InChI=1/C6H8N2/c1-5-2-3-8-6(7)4-5/h2-4H,1H3,(H2,7,8
• Pyridine, 2-amino-4-methyl-
• W-45
• AB00703
• AKOS000119085
• AC-2481
• A5223
• RA-1226
• NSC-176165
• EN300-21467
• 2-Amino-4-methylpyridine, 99%
• DTXCID9024720
• A0402
• HY-W003969
• 4-methylpyridin-2-ylamine
• 695-34-1
• Q-101480
• AC-907/25014131
• W 45 Raschig
• 2-Amino-.gamma.-picoline
• RA 1226
• 4-methyl-pyridin-2-amine
• 2-amino4-methylpyridine
• CS-W003969
• Methyl-4 amino-2-pyridine
• WLN: T6NJ BZ D1
• NS00036880
• (4-METHYLPYRIDIN-2-YL)AMINE
• Tocris-1020
• BRD-K74039237-001-01-7
• BVF
• CAS-695-34-1
• GTPL5111
• .alpha.-Amino-.gamma.-picoline
• AI3-23984
• W 45
• FT-0661940
• BRN 0107066
• SR-01000597673
• A9196
• NSC1490
• 2-Amino-4-methylpyridine (2-Amino-4-picoline)
• 5-22-09-00325 (Beilstein Handbook Reference)
• NSC 1490
• NCGC00024943-01
• 2-AMINO-4-PICOLINE [MI]
• BDBM50091800
• F1995-0205
• 394N1Z644H
• SCHEMBL21515309
• AM20061447
• NCGC00256313-01
• 4-Methyl-2-pyridinamine
• (4-methyl-pyridin-2-yl)-amine
• DTXSID1044720
• 2-amino-4-methyl pyridine
• 4-methylpyridyl amine
• HSCI1_000374
• PS-9285
• FT-0611128
• 4-Methylpyridin-2-amine,98%
• 2-Amino-gamma-picoline
• RIFAXIMIN IMPURITY A (EP IMPURITY)
• STK385035
• DB-024215

• MDL： MFCD00006321
• Inchi： 1S/C6H8N2/c1-5-2-3-8-6(7)4-5/h2-4H,1H3,(H2,7,8)
• InChI Key： ORLGLBZRQYOWNA-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=CC=1N
• BRN： 107066

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 108.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: Foliar crystals. Slow heating can sublime.
• Density: 1.0275 (estimate)
• Melting Point: 96-99 °C (lit.)
• Boiling Point: 230 °C(lit.)
• Flash Point: Fahrenheit: 244.4 ° f < br / > Celsius: 118 ° C < br / >
• Refractive Index: 1.5560 (estimate)
• Solubility: DMF: freely soluble
• Water Partition Coefficient: dissolution
• PSA: 38.91000
• LogP: 1.55340
• Merck: 466
• Sensitiveness: Hygroscopic
• FEMA: 2556
• Solubility: Soluble in water, low-carbon alcohols and dimethylformamide, slightly soluble in petroleum ether and aliphatic hydrocarbons.

Aminopicoline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H331,H373
• Warning Statement： P261,P280,P301+P310,P311
• Hazardous Material transportation number：UN 3086 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 23/24/25-33
• Safety Instruction： S53-S45-S60-S61-S37/39-S28A-S26-S36/37/39
• RTECS：TJ5150000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R25; R36/37/38
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Aminopicoline

Introduction to Aminopicoline (CAS No. 695-34-1)

Aminopicoline, chemically known as 2-aminopyridine, is a significant compound in the field of pharmaceutical chemistry and biochemical research. With a CAS number of 695-34-1, this heterocyclic amine has garnered considerable attention due to its versatile applications and structural properties. This article provides an in-depth exploration of Aminopicoline, its chemical characteristics, recent research findings, and potential future applications.

The molecular structure of Aminopicoline consists of a pyridine ring substituted with an amino group at the 2-position. This configuration imparts unique reactivity and binding capabilities, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The compound's ability to act as a ligand in coordination chemistry also opens up avenues for applications in material science and catalysis.

In recent years, Aminopicoline has been extensively studied for its role in drug development. Its structural similarity to other pyridine derivatives allows it to interact with biological targets in diverse ways. For instance, researchers have explored its potential as a precursor in the synthesis of antiviral and antibacterial agents. The amino group in its structure facilitates further functionalization, enabling the creation of complex molecules with tailored biological activities.

One of the most intriguing aspects of Aminopicoline is its application in medicinal chemistry. Studies have demonstrated its efficacy as a building block for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine ring's ability to form hydrogen bonds and coordinate with metal ions makes it an ideal candidate for designing small-molecule drugs that can modulate enzyme activity.

Recent advancements in computational chemistry have further enhanced the understanding of Aminopicoline's interactions with biological systems. Molecular docking simulations have revealed that it can bind to specific pockets on enzymes and receptors, suggesting its potential as a therapeutic agent. These findings have prompted researchers to explore novel derivatives of Aminopicoline that could improve drug efficacy and reduce side effects.

The synthesis of Aminopicoline has also seen significant developments. Modern synthetic methodologies have enabled more efficient and environmentally friendly production processes. Catalytic techniques, in particular, have been instrumental in achieving high yields while minimizing waste. These advancements not only make the compound more accessible but also align with global efforts towards sustainable chemistry.

Another area where Aminopicoline has shown promise is in materials science. Its ability to form coordination complexes with transition metals has led to the development of novel catalysts and luminescent materials. These materials have applications in organic synthesis, sensors, and even optoelectronic devices. The versatility of Aminopicoline as a ligand underscores its importance beyond pharmaceuticals.

The future prospects of Aminopicoline are vast and multifaceted. Ongoing research aims to uncover new therapeutic applications and optimize its synthetic pathways. Collaborative efforts between academia and industry are likely to drive innovation, leading to the development of next-generation drugs and materials based on this versatile compound.

In conclusion, Aminopicoline (CAS No. 695-34-1) is a compound of great interest due to its unique chemical properties and broad range of applications. From drug development to materials science, its contributions are profound and far-reaching. As research continues to evolve, we can expect even more exciting discoveries that will further solidify the importance of this remarkable molecule.